Cas no 1805247-03-3 (4-Bromo-3-cyano-5-formylbenzoic acid)

• Product Name: 4-Bromo-3-cyano-5-formylbenzoic acid
• CAS No: 1805247-03-3
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735437
• CID: 4706761
• Update Time: 2023-08-15

4-Bromo-3-cyano-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-formylbenzoic acid

• MDL： MFCD28735437
• Inchi： 1S/C9H4BrNO3/c10-8-6(3-11)1-5(9(13)14)2-7(8)4-12/h1-2,4H,(H,13,14)
• InChI Key： TZMOKLWEECARPE-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)O)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2